2-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide
• InChI: InChI=1S/C15H15FN2O3/c16-13-6-2-1-5-12(13)15(21)17-9-11(19)10-18-8-4-3-7-14(18)20/h1-8,11,19H,9-10H2,(H,17,21)
• InChI Key: MPTUHAKJKWUQBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(CN2C=CC=CC2=O)O)F
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol

Description

2-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Chemosensor Development

Fluoro-substituted benzamides and related compounds are used in the development of chemosensors. For example, a study introduced a fluorescent sensor with a quinoline group and a pyridin-2-ylmethanamine binding unit for metal ions, showing selectivity and sensitivity towards Zn(2+) over other cations. This sensor could distinguish Zn(2+) from Cd(2+) based on different binding modes and spectral changes, highlighting the application of such compounds in detecting and imaging specific metal ions in environmental and biological contexts (Li et al., 2014).

Drug Synthesis Intermediates

Another application is in the synthesis of pharmaceuticals. For instance, (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, a key intermediate in producing a fluoroquinolone antibiotic, showcases the role of fluoro-substituted compounds in synthesizing drugs aimed at treating respiratory tract infections, including those caused by multidrug-resistant organisms (Lall et al., 2012).

Imaging Agent Development

Fluorine-18 labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET), indicating the importance of such compounds in cancer diagnosis and therapy monitoring (Tu et al., 2007).

Receptor Binding Studies

Compounds with fluoro-benzamide structures have been employed in neurological research, such as studying serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. This research contributes to understanding the pathophysiology of neurodegenerative diseases and developing targeted therapies (Kepe et al., 2006).